5-{[(4-carboxyphenyl)amino]sulfonyl}-2-methoxybenzoic acid

• IUPAC Name: 5-[(4-carboxyphenyl)sulfamoyl]-2-methoxybenzoic acid
• InChI: InChI=1S/C15H13NO7S/c1-23-13-7-6-11(8-12(13)15(19)20)24(21,22)16-10-4-2-9(3-5-10)14(17)18/h2-8,16H,1H3,(H,17,18)(H,19,20)
• InChI Key: XSHDFSVVLUVNJI-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)S(=O)(=O)NC2=CC=C(C=C2)C(=O)O)C(=O)O
• Molecular Formula: C15H13NO7S
• Molecular Weight: 351.3 g/mol

Description

Synthesis Analysis

The synthesis of compounds similar to 5-{[(4-carboxyphenyl)amino]sulfonyl}-2-methoxybenzoic acid involves multi-step chemical reactions. For instance, Wang Yu (2008) detailed the synthesis of 4-amino-5-ethylsulfonyl-2-methoxybenzoic acid, an intermediate of amisulpride, which shares some structural similarities. The process included methylation, ethylation, and oxidation steps, resulting in a total yield of 24.5%, with the chemical structure confirmed by IR, 1H NMR, and MS techniques (Wang Yu, 2008).

Molecular Structure Analysis

The molecular structure of related compounds demonstrates complex interactions and arrangements. For example, Graham Smith (2005) explored the crystal structure of 3-carboxy­anilinium 3-carb­oxy-4-hydroxy­benzene­sulfonate, revealing hydrogen-bonding interactions and a three-dimensional layered polymer structure (Graham Smith, 2005).

Chemical Reactions and Properties

Chemical reactions involving sulfonyl groups often lead to the formation of complex structures. N. Watanabe et al. (2010) described the synthesis of sulfonyl-substituted bicyclic dioxetanes, highlighting the role of sulfonyl groups in chemiluminescence and oxidative reactions (N. Watanabe et al., 2010).

Physical Properties Analysis

The physical properties of related compounds can be diverse. For instance, the study of the crystal structure and hydrogen bonding in salts of 5-sulfosalicylic acid by Yanping Li and Pin Yang (2007) provides insight into the physical characteristics of such compounds, highlighting the importance of intermolecular interactions in determining physical properties (Yanping Li & Pin Yang, 2007).

Chemical Properties Analysis

The chemical properties of compounds containing sulfonyl and carboxylic groups are often characterized by their reactivity and interaction with other molecules. For example, the study by A. Kennedy et al. (1999) on methyl 2-amino-4-(methoxymethyl)thiazole-5-carboxylate revealed insights into the reactivity and interactions of similar compounds (A. Kennedy et al., 1999).

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, if this compound is a drug, its mechanism of action would depend on the specific biological target. Sulfonamides, for example, work by inhibiting the growth of bacteria by preventing the synthesis of essential nutrients.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its toxicity, reactivity, and environmental impact. It’s important to handle all chemicals with appropriate safety precautions.